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Introduction
Tin-122 (¹²²Sn) is one of the ten stable isotopes of tin, an element notable for having the most

stable isotopes in the periodic table. This stability is attributed to its proton number, 50, being a

"magic number" in nuclear physics, which corresponds to a closed proton shell.[1][2] Tin-122,

with 50 protons and 72 neutrons, serves as a valuable material in various scientific and

technical applications, including the production of medical radioisotopes.[3][4] This document

provides an in-depth overview of the nuclear properties of Tin-122, detailing its physical

characteristics, the experimental methods used for their determination, and the theoretical

models that describe its structure.

Core Nuclear Properties
The fundamental nuclear characteristics of Tin-122 are summarized in the tables below,

offering a structured view of its key quantitative data.

Table 1: General and Mass Properties of Tin-122
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Property Value

Symbol ¹²²Sn

Atomic Number (Z) 50

Neutron Number (N) 72

Mass Number (A) 122

Natural Abundance 4.63%[5][6][7]

Isotopic Mass 121.9034390 u[3][5][8]

Mass Excess -89.94595 MeV[5][7]

Binding Energy per Nucleon 8.487945 MeV[7][9]

Half-Life Stable[3][10][11]

Table 2: Spin, Parity, and Other Nuclear Characteristics
Property Value

Nuclear Spin (I) 0[1][3]

Parity +[1]

Spin and Parity (J^P) 0+[8][11]

Magnetic Dipole Moment (μ) 0 μN[7][9]

Electric Quadrupole Moment 0[3]

Charge Radius 4.6634(22) fm[10]

Parent Nuclides ¹²²In, ¹²²Sb[10][12]

Nuclear Structure and Stability
The exceptional stability of Tin-122 and its 0+ ground state spin and parity can be understood

through the Nuclear Shell Model. This model is analogous to the atomic shell model for

electrons, where nucleons (protons and neutrons) occupy quantized energy levels or shells.
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Tin-122 is an even-even nucleus, meaning it has an even number of protons (50) and an even

number of neutrons (72). According to the shell model, nucleons within a shell tend to form

pairs with opposite spins, leading to a total angular momentum of zero for each pair. In an

even-even nucleus like ¹²²Sn, all protons and all neutrons are paired up. This pairing results in

a total nuclear spin of 0. The positive parity is a consequence of the product of the parities of all

the individual nucleons, which for a nucleus with all nucleons in paired states is positive.[13]

[14][15][16]

The diagram below illustrates the conceptual basis for the 0+ spin and parity of Tin-122
according to the Nuclear Shell Model.

Proton Shells (Z=50) Neutron Shells (N=72)

Tin-122 Nucleus

50 Protons
(Magic Number - Closed Shell)

All Protons Paired
Total Proton Spin = 0

Positive Parity

¹²²Sn
Total Spin = 0

Total Parity = (+) * (+) = +

72 Neutrons
(Even Number)

All Neutrons Paired
Total Neutron Spin = 0

Positive Parity

Click to download full resolution via product page

Nuclear Shell Model explanation for the 0+ spin-parity of Tin-122.

Experimental Protocols for Property Determination
The precise measurement of nuclear properties requires sophisticated experimental

techniques. Below are the methodologies for determining the key properties of stable isotopes

like Tin-122.

Mass Determination: Penning Trap Mass Spectrometry
(PTMS)
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The atomic mass of Tin-122 is determined with high precision using Penning Trap Mass

Spectrometry.[3][10] This technique offers extremely low uncertainties, often below 10⁻¹¹ for

stable isotopes.

Methodology:

Ionization and Injection: A sample containing Tin-122 is first ionized. Single ¹²²Sn ions are

then injected into a Penning trap.

Trapping: The Penning trap confines the ions using a strong, uniform axial magnetic field for

radial confinement and a weaker quadrupole electric field for axial confinement.[3]

Cyclotron Frequency Measurement: Inside the trap, the ion's motion is a combination of

three harmonic motions: axial, magnetron, and a modified cyclotron motion. The sum of the

frequencies of the latter two motions (ν+ + ν−) is equal to the ion's true cyclotron frequency

(νc) in a pure magnetic field. This cyclotron frequency is inversely proportional to the ion's

mass-to-charge ratio (m/q).

Mass Ratio Calculation: By measuring the cyclotron frequency of the ¹²²Sn ion and

comparing it to the frequency of a reference ion with a well-known mass (like Carbon-12), a

precise mass ratio can be determined. From this ratio, the absolute mass of Tin-122 is

calculated.[10]

Detection: The ion's motion is detected non-destructively by the small image currents it

induces in the trap electrodes. The frequency of this current is analyzed using Fourier-

transform ion cyclotron resonance (FT-ICR) techniques to obtain the cyclotron frequency

with high accuracy.[3]

The workflow for this process can be visualized as follows:
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Sample Ionization
(e.g., ¹²²Sn -> ¹²²Sn+)

Ion Injection & Trapping
(Penning Trap with B and E fields)

Excitation of Cyclotron Motion

Frequency Measurement
(FT-ICR Detection)

Mass Calculation
(Comparison with Reference Ion)

High-Precision Mass of ¹²²Sn
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Workflow for Penning Trap Mass Spectrometry.

Spin and Parity Determination: Nuclear Spectroscopy
The spin and parity of a nuclear state are determined through various nuclear spectroscopy

techniques. For stable, even-even nuclei like Tin-122, the ground state is universally 0+, a fact

confirmed by the absence of hyperfine splitting in atomic spectra and consistent with nuclear

reaction data.

Methodology:
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Atomic Spectroscopy: The nuclear spin influences the hyperfine structure of atomic energy

levels. For isotopes with a nuclear spin of I=0, there is no hyperfine splitting. High-resolution

laser spectroscopy on atomic beams of tin would confirm the absence of such splitting for

¹²²Sn, confirming I=0.

Nuclear Reaction Analysis: The selection rules for nuclear reactions and gamma decay

depend on the spin and parity of the initial and final states. By studying reactions that

produce or involve ¹²²Sn, and observing the angular distribution and polarization of the

emitted particles or gamma rays, the spin and parity of its states can be inferred. The fact

that transitions from the first excited state (which is 2+) to the ground state are

overwhelmingly E2 (electric quadrupole) transitions confirms the ground state as 0+.

Isotopic Relationships
Tin-122 is part of a network of isotopes with the same number of nucleons (isobars) or the

same number of neutrons (isotones). Understanding these relationships is crucial in nuclear

physics for studying trends in nuclear stability and structure.

Isobars (A=122)

Isotones (N=72)

¹²²Sn
(Z=50, N=72)

¹²³Sb (A=123) ¹²⁴Te (A=124)

¹²²In (Z=49)

β⁻ decay

¹²²Sb (Z=51)

β⁺/EC decay

¹²²Te (Z=52)

¹²²Cd (A=122)
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Isotopic relationship of Tin-122 to its neighbors.

Applications in Research and Development
While stable, Tin-122 is a crucial precursor material for the production of other medically and

industrially relevant isotopes.

Production of Tin-123: Tin-122 is used as a target material for neutron capture to produce

the radionuclide Tin-123 (¹²³Sn). This radioisotope is utilized in physical and chemical

measurements via the Nuclear Gamma Resonance (Mössbauer) method.[3][4]

Conclusion
Tin-122 is a stable, naturally occurring isotope whose nuclear properties are well-

characterized. Its mass, spin, parity, and other characteristics have been precisely determined

through advanced experimental techniques like Penning trap mass spectrometry and nuclear

spectroscopy. The stability and structure of the ¹²²Sn nucleus are excellently described by the

Nuclear Shell Model, which accounts for its 0+ ground state. As a precursor for medically

relevant radioisotopes, Tin-122 continues to be a subject of importance for researchers in

nuclear physics, materials science, and the development of radiopharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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